Cas no 232952-09-9 (1-Cyclohexene-1-carboxylicacid, 3,5-dihydroxy-, (3S,5R)-)

• Product Name: 1-Cyclohexene-1-carboxylicacid, 3,5-dihydroxy-, (3S,5R)-
• CAS No: 232952-09-9
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 245333
• PubChem ID: 10654487
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylicacid, 3,5-dihydroxy-, (3S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylicacid, 3,5-dihydroxy-, (3S,5R)-
• (-)-4-Deoxyshikimicacid
• SCHEMBL14448597
• 232952-09-9
• DTXSID20442983
• 1-Cyclohexene-1-carboxylicacid,3,5-dihydroxy-,(3S,5R)-(9ci)
• (3S,5R)-3,5-Dihydroxycyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C7H10O4/c8-5-1-4(7(10)11)2-6(9)3-5/h1,5-6,8-9H,2-3H2,(H,10,11)/t5-,6-/m1/s1
• InChI Key： VOPWVSIKLIVPKB-PHDIDXHHSA-N
• SMILES： O[C@@H]1CC(C(=O)O)=C[C@H](C1)O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76